Cas no 1782778-07-7 (N-(3-methoxyphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-methoxyphenyl)methyl-N-methylhydroxylamine
• CAS No: 1782778-07-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6258036
• PubChem ID: 82597353
• Update Time: 2025-08-02

N-(3-methoxyphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)methyl-N-methylhydroxylamine
• EN300-1810267
• 1782778-07-7
• N-[(3-methoxyphenyl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C9H13NO2/c1-10(11)7-8-4-3-5-9(6-8)12-2/h3-6,11H,7H2,1-2H3
• InChI Key： GCCQSVHSBKDCSY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CN(C)O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Additional information on N-(3-methoxyphenyl)methyl-N-methylhydroxylamine

N-(3-Methoxyphenyl)methyl-N-Methylhydroxylamine: A Comprehensive Overview

The compound N-(3-methoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 1782778-07-7) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound has garnered attention due to its unique structural features and versatile applications in modern chemical research.

N-(3-Methoxyphenyl)methyl-N-methylhydroxylamine is characterized by its hydroxylamine functional group (-NHOH), which plays a pivotal role in its reactivity and utility. The presence of the methoxy group (-OCH₃) on the aromatic ring introduces electronic effects that enhance the molecule's stability and reactivity under specific conditions. Recent studies have highlighted its potential as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

One of the most notable advancements involving N-(3-methoxyphenyl)methyl-N-methylhydroxylamine is its application in the development of novel drug delivery systems. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of bioisosteres, which are structural analogs of biologically active molecules. These bioisosteres exhibit improved pharmacokinetic properties, making them valuable in drug design and optimization.

In addition to its role in medicinal chemistry, N-(3-methoxyphenyl)methyl-N-methylhydroxylamine has also found applications in materials science. Its ability to participate in various coupling reactions has led to its use in the synthesis of advanced polymers and nanomaterials. For instance, recent studies have explored its potential as a building block for constructing stimuli-responsive materials, which can change their properties in response to external stimuli such as temperature or pH.

The synthesis of N-(3-methoxyphenyl)methyl-N-methylhydroxylamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate substrate with hydroxylamine derivatives. The optimization of these reaction conditions has been a focus of recent research, with studies reporting improved yields and selectivity through the use of novel catalysts and solvent systems.

Moreover, the environmental impact of N-(3-methoxyphenyl)methyl-N-methylhydroxylamine has been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems under controlled usage conditions. These studies underscore the importance of sustainable practices in chemical manufacturing and highlight the need for further research into eco-friendly synthesis routes.

In conclusion, N-(3-methoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 1782778-07-7) is a versatile compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As ongoing research continues to uncover new insights into its potential, this compound is poised to play an even greater role in advancing modern chemistry.